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Compound of Interest

Compound Name: Methyl 1-methylcyclopropyl ketone

Cat. No.: B072154 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical waste are paramount. This guide provides essential, immediate safety and

logistical information for the proper disposal of Methyl 1-methylcyclopropyl ketone, ensuring

compliance with regulations and promoting a safe laboratory environment.

Chemical Profile and Hazards

Methyl 1-methylcyclopropyl ketone (CAS No. 1567-75-5) is a flammable liquid and vapor.[1]

It is crucial to handle this chemical in a well-ventilated area and away from sources of ignition.

[1][2] The primary hazards associated with this compound are its flammability and potential for

causing respiratory irritation.[3]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Methyl 1-methylcyclopropyl
ketone, extracted from safety data sheets (SDS).
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Property Value Source

Flash Point 24 °C / 75 °F [1]

Boiling Point
125 - 128 °C / 257 - 262.4 °F

@ 760 mmHg
[1]

Density 0.895 g/mL at 25 °C

Vapor Pressure 30 mmHg @ 25 °C [1]

Vapor Density 3.38 (Air = 1.0) [1]

Step-by-Step Disposal Protocol

The disposal of Methyl 1-methylcyclopropyl ketone must be carried out in accordance with

federal, state, and local regulations.[4][5] In the United States, the Environmental Protection

Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[6][7][8]

1. Waste Identification and Classification:

Treat all unused Methyl 1-methylcyclopropyl ketone and materials contaminated with it as

hazardous waste.[9]

Based on its flammability (flash point < 60°C), this chemical is classified as an ignitable

hazardous waste.[4]

2. Segregation and Storage:

Segregate: Keep Methyl 1-methylcyclopropyl ketone waste separate from other

incompatible waste streams, such as strong oxidizing agents, strong bases, and strong

reducing agents.[1][10]

Container: Use a chemically compatible, leak-proof container with a secure closure.[10][11]

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Methyl 1-methylcyclopropyl ketone".[10][12]
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Storage Area: Store the waste container in a designated satellite accumulation area that is at

or near the point of generation.[13] The storage area must be a well-ventilated, cool, and dry

place, away from heat, sparks, and open flames.[1][12]

3. Waste Minimization:

To reduce the volume of hazardous waste generated, laboratories should adopt the following

practices:

Order only the necessary quantities of the chemical.[13]

Maintain a chemical inventory to avoid ordering duplicates.[13]

Where possible, use less hazardous alternative chemicals.[10]

4. Disposal Procedure:

Do Not Dispose Down the Drain or in Regular Trash: It is strictly prohibited to dispose of

Methyl 1-methylcyclopropyl ketone in the sewer system or with general waste.[3][11]

Contact a Licensed Waste Disposal Service: The disposal of this hazardous waste must be

handled by a licensed professional waste disposal company.[3][4] These companies are

equipped to manage and transport hazardous materials safely and in compliance with all

regulations.

Documentation: Ensure all required waste disposal documentation is completed accurately.

This typically includes a hazardous waste manifest, which tracks the waste from its point of

generation to its final disposal.[14]

5. Spill and Emergency Procedures:

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[4]

Use appropriate personal protective equipment (PPE), including gloves, eye protection, and

a respirator if ventilation is inadequate.[3]

Absorb the spill with an inert material (e.g., sand, earth) and place it in a sealed container for

disposal as hazardous waste.[15]
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For large spills, contact your institution's environmental health and safety (EHS) department

or emergency services.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
1-methylcyclopropyl ketone.
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Waste Generated:
Methyl 1-methylcyclopropyl ketone

Is the waste hazardous?

Yes
(Flammable Liquid)

Segregate from
incompatible materials

Label container clearly:
'Hazardous Waste - Methyl 1-methylcyclopropyl ketone'

Store in a designated,
well-ventilated area

Contact licensed
hazardous waste disposal service

Complete all required
waste disposal documentation

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 1-methylcyclopropyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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